Cas no 162088-92-8 (2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside)

• Product Name: 2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside
• CAS No: 162088-92-8
• MF: C₂₆H₃₁NO₁₆
• MW: 613.521449327469
• CID: 109895
• PubChem ID: 71307117
• Update Time: 2025-04-18

2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, 2-nitrophenyl4-O-(2,3,4-tri-O-acetyl-b-D-xylopyranosyl)-, 2,3-diacetate
• 2-Nitrophenyl2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside
• 2’’-Nitrophenyl 2,2’
• 2’’-NITROPHENYL 2,2’,3,3’,4’-PENTA-O-ACETYL-B-D-XYLOBIOSIDE
• 2’’-Nitrophenyl 2,2’,3,3’,4’-Penta-O-acetyl-β-D-xylobioside
• 2''-Nitrophenyl 2,2',3,3',4'-Penta-O-acetyl-β-D-xylobioside
• [(3R,4S,5R,6S)-4,5-diacetyloxy-6-[(3R,4S,5R,6S)-4,5-diacetyloxy-6-(2-nitrophenoxy)oxan-3-yl]oxyoxan-3-yl] acetate
• 2-Nitrophenyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-β-D-xylopyranoside 2,3-Diacetate
• 2-Nitrophenyl 4-O-(2,3,4-tri-O-acetyl-beta-D-xylopyranosyl)-beta-D-xylopyranoside 2,3-diacetate
• 2''-Nitrophenyl 2,2',3,3',4'-Penta-O-acetyl-?-D-xylobioside
• 2''-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-beta-D-xylobioside
• 162088-92-8
• A-D-xylobioside
• DTXSID00745383
• 2-Nitrophenyl 2,3-di-O-acetyl-4-O-(2,3,4-tri-O-acetyl-beta-D-xylopyranosyl)-beta-D-xylopyranoside
• W-201472
• 2-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside
• 2 inverted exclamation mark inverted exclamation mark -Nitrophenyl 2,2 inverted exclamation mark ,3,3 inverted exclamation mark ,4 inverted exclamation mark -Penta-O-acetyl-
• (2S,3R,4S,5R)-2-(((3R,4S,5R,6S)-4,5-Diacetoxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside

• Inchi： 1S/C26H31NO16/c1-12(28)37-19-10-35-26(23(40-15(4)31)21(19)38-13(2)29)43-20-11-36-25(24(41-16(5)32)22(20)39-14(3)30)42-18-9-7-6-8-17(18)27(33)34/h6-9,19-26H,10-11H2,1-5H3/t19-,20-,21+,22+,23-,24-,25+,26+/m1/s1
• InChI Key： NEQWPHZHKFBKPE-FVWBIGPJSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1CO[C@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 613.16400
• Monoisotopic Mass: 613.16428390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 214.24000
• LogP: 1.25310